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Abstract

Artemorin, a germacranolide sesquiterpene lactone found in various plants of the Asteraceae
family, has been identified as a contact allergen. This technical guide provides a
comprehensive overview of the role of Artemorin in eliciting allergic contact dermatitis (ACD).
It consolidates available quantitative data on the allergenicity of sesquiterpene lactones, details
relevant experimental protocols for assessing sensitization, and elucidates the key signaling
pathways involved in the allergic response to haptens like Artemorin. This document is
intended to serve as a resource for researchers and professionals in the fields of dermatology,
immunology, and drug development.

Introduction

Artemorin is a naturally occurring sesquiterpene lactone with the molecular formula
C15H2003.[1] It is found in various plant species, including those from the Artemisia genus.[1]
Like many other sesquiterpene lactones, Artemorin is recognized as a hapten—a small
molecule that can elicit an immune response only when bound to a larger carrier protein. This
property underlies its role as a contact allergen, capable of causing allergic contact dermatitis
(ACD) in sensitized individuals.[1] ACD is a delayed-type hypersensitivity reaction mediated by
T-cells.[2] Understanding the mechanisms of Artemorin-induced allergy is crucial for risk
assessment, clinical diagnosis, and the development of safer products.
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Physicochemical Properties of Artemorin

A summary of the key physicochemical properties of Artemorin is presented in Table 1.

Property Value Reference
Molecular Formula C15H2003 [1]
Molecular Weight 248.32 g/mol [1]

(3aS,7R,10E,11aR)-7-hydroxy-

10-methyl-3,6-

bis(methylene)-3a,4,5,6,7,8,9,
IUPAC Name [1]

1lla-

octahydrocyclodecalb]furan-

2(3H)-one

CAS Number 64845-92-7 [1]

Quantitative Allergenicity Data

Direct quantitative data on the sensitization rate and elicitation concentrations specifically for
Artemorin are limited in the published literature. However, data from studies on a standardized
"sesquiterpene lactone mix" (SL mix), which is used for diagnostic patch testing for Compositae
allergy, provide a valuable surrogate for estimating its allergenic potential. The standard SL mix
typically contains alantolactone, dehydrocostus lactone, and costunolide.

Test
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Mechanism of Allergic Contact Dermatitis to
Artemorin

The allergic response to Artemorin follows the general mechanism of allergic contact
dermatitis, which can be divided into two phases: sensitization and elicitation.

Sensitization Phase

The sensitization phase is the initial exposure to the allergen that primes the immune system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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